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Compound of Interest

Compound Name: RIGO12

Cat. No.: B10824127

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of RIG012
using dimethyl sulfoxide (DMSO). RIG012 is a potent antagonist of the Retinoic Acid-Inducible
Gene | (RIG-I) receptor, a key sensor in the innate immune system.[1][2][3][4] Accurate
preparation of RIG012 stock solutions is critical for reliable and reproducible experimental
results in studies investigating the RIG-I signaling pathway.

RIG012: Key Properties and Storage
Recommendations

RIG012 is an antagonist of the RIG-I innate immune receptor with an IC50 of 0.71 uM.[1][2][3]
[5][6][7] It functions by blocking RIG-I-initiated signaling and the subsequent inflammatory
responses, such as those induced by viral RNA.[1][4]
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Property Value Source
Molecular Weight 359.42 g/mol [1112]
Molecular Formula C23H21NO3 [1][2][6]

CAS Number

2642218-43-5

[1](21[3]

Appearance

Orange to red solid

[6]

Solubility in DMSO

33.33 mg/mL (92.73 mM) to 72
mg/mL (200.32 mM)

[11(31[4]

Storage of Powder

3 years at -20°C

[1](6]

Storage of Stock Solution

1 year at -80°C in solvent; 1

month at -20°C in solvent

[1]3][6]

Note: The solubility of RIG012 in DMSO can be affected by the purity of the DMSO. It is highly
recommended to use fresh, anhydrous DMSO to ensure optimal dissolution.[1] Sonication or

gentle heating to 37°C can aid in the dissolution process.[3][5]

Experimental Protocol: Preparation of a 10 mM
RIG012 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RIG012 in DMSO.

Adjustments can be made to the calculations to prepare stock solutions of different

concentrations.

Materials:

RIG012 powder

Calibrated analytical balance

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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» \ortex mixer
e Optional: Sonicator or water bath
Procedure:

o Equilibrate RIG012 to Room Temperature: Before opening, allow the vial of RIG012 powder
to equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation
of moisture, which can affect the stability and solubility of the compound.

» Weigh RIG012 Powder: Carefully weigh the desired amount of RIG012 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.59 mg of RIG012.

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o Example: Mass (mg) = 0.001 L x 0.010 mol/L x 359.42 g/mol x 1000 mg/g = 3.59 mg

o Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the
RIG012 powder. To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

o Dissolve the Compound: Securely cap the vial and vortex thoroughly until the compound is
completely dissolved. If necessary, sonicate the solution for a few minutes or gently warm it
in a 37°C water bath to aid dissolution.[3] Visually inspect the solution to ensure there are no
visible particles.

 Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can degrade
the compound. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for
short-term storage (up to 1 month).[1][3][6]
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Preparation of RIG012 Stock Solution

Start: Equilibrate RIG012 Powder

Weigh RIG012
Add Anhydrous DMSO

Vortex to Dissolve

Visually Inspect for Complete Dissolution

Completely Dissolved \ Particulate Matter Remains

Aliquot into Single-Use Volumes Optional: Sonicate or Warm to 37°C

Store at -80°C or -20°C

End: Ready for Use
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RIG-I Signaling Pathway Inhibition by RIG012

Viral RNA
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Type | Interferon Production
(e.g., IFN-B)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of RIG012 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824127#preparation-of-rig012-stock-solution-

using-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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